Cas no 173723-32-5 (3-ethyl-2-ethynylthiophene)

3-Ethyl-2-ethynylthiophene is a specialized heterocyclic compound featuring a thiophene core substituted with an ethyl group at the 3-position and an ethynyl group at the 2-position. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in cross-coupling reactions and as a building block for conjugated polymers or small-molecule semiconductors. The ethynyl group enables further functionalization via Sonogashira or click chemistry, while the ethyl substituent enhances solubility in organic solvents. Its electron-rich thiophene backbone contributes to applications in materials science, including organic electronics and optoelectronic devices. The compound's balanced stability and reactivity make it a useful intermediate in fine chemical and pharmaceutical research.

3-ethyl-2-ethynylthiophene structure

Product Name:3-ethyl-2-ethynylthiophene

CAS No:173723-32-5

MF:C₈H₈S

MW:136.214120864868

CID:877114

PubChem ID:15248083

Update Time:2025-06-08

3-ethyl-2-ethynylthiophene Chemical and Physical Properties

Names and Identifiers

- Thiophene, 3-ethyl-2-ethynyl- (9CI)
- 3-ethyl-2-ethynylthiophene
- Inchi： 1S/C8H8S/c1-3-7-5-6-9-8(7)4-2/h2,5-6H,3H2,1H3
- InChI Key： DLZOWIZGSLIQFD-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1C#C)CC

Computed Properties

Exact Mass: 136.03474
Monoisotopic Mass: 136.03467143g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 28.2Å²

Experimental Properties

PSA: 0

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Enamine	EN300-1831966-0.05g	3-ethyl-2-ethynylthiophene	173723-32-5	0.05g	$768.0	2023-09-19
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